Cas no 103619-04-1 (2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)-)

2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)- structure
103619-04-1 structure
Product name:2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)-
CAS No:103619-04-1
MF:C12H22O2
MW:198.30188
CID:174049
PubChem ID:190558

2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)-
    • (3R,5R,6S)-3,5-dimethyl-6-[(2R)-pentan-2-yl]oxan-2-one
    • (-)-Invictolide
    • 2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-(1-methylbutyl)-, [3R-[3a,5b,6a(R*)]]-
    • Invictolide
    • DTXSID90908506
    • 2H-Pyran-2-one, tetrahydro-3,5-dimethyl-6-((1R)-1-methylbutyl)-, (3R,5R,6S)-
    • 103619-04-1
    • 3,5-DIMETHYL-6-(PENTAN-2-YL)OXAN-2-ONE
    • Inchi: InChI=1S/C12H22O2/c1-5-6-8(2)11-9(3)7-10(4)12(13)14-11/h8-11H,5-7H2,1-4H3
    • InChI Key: AZBHSLUQWMFDHU-UHFFFAOYSA-N
    • SMILES: CCCC(C1OC(=O)C(C)CC1C)C

Computed Properties

  • Exact Mass: 198.162
  • Monoisotopic Mass: 198.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.905
  • Boiling Point: 273.3°Cat760mmHg
  • Flash Point: 109.1°C
  • Refractive Index: 1.436

2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)- Related Literature

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